Cas no 1213373-02-4 ((S)-3-(Pyridin-2-yl)morpholine)
(S)-3-(Pyridin-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
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- (S)-3-(Pyridin-2-yl)morpholine
- (3S)-3-pyridin-2-ylmorpholine
- (3S)-3-(Pyridin-2-yl)morpholine
- DTXSID70717133
- AKOS006308795
- 1213373-02-4
-
- MDL: MFCD11018302
- Inchi: 1S/C9H12N2O/c1-2-4-10-8(3-1)9-7-12-6-5-11-9/h1-4,9,11H,5-7H2/t9-/m1/s1
- InChI Key: DVUOZCFMRLDACP-SECBINFHSA-N
- SMILES: O1CCN[C@@H](C2C=CC=CN=2)C1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.2Ų
(S)-3-(Pyridin-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163678-1g |
(S)-3-(pyridin-2-yl)morpholine |
1213373-02-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM163678-1g |
(S)-3-(pyridin-2-yl)morpholine |
1213373-02-4 | 95% | 1g |
$2214 | 2023-02-18 | |
| Alichem | A029181288-1g |
(S)-3-(Pyridin-2-yl)morpholine |
1213373-02-4 | 95% | 1g |
$690.80 | 2023-09-04 | |
| eNovation Chemicals LLC | D500916-1g |
(S)-3-(Pyridin-2-yl)Morpholine |
1213373-02-4 | 97% | 1g |
$4150 | 2024-05-24 | |
| eNovation Chemicals LLC | D500916-5g |
(S)-3-(Pyridin-2-yl)Morpholine |
1213373-02-4 | 97% | 5g |
$1825 | 2023-09-02 | |
| eNovation Chemicals LLC | D500916-10g |
(S)-3-(Pyridin-2-yl)Morpholine |
1213373-02-4 | 97% | 10g |
$2810 | 2023-09-02 | |
| eNovation Chemicals LLC | D500916-1g |
(S)-3-(Pyridin-2-yl)Morpholine |
1213373-02-4 | 97% | 1g |
$4150 | 2025-02-25 | |
| eNovation Chemicals LLC | D500916-1g |
(S)-3-(Pyridin-2-yl)Morpholine |
1213373-02-4 | 97% | 1g |
$4150 | 2025-03-01 |
(S)-3-(Pyridin-2-yl)morpholine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (S)-3-(Pyridin-2-yl)morpholine
Introduction to (S)-3-(Pyridin-2-yl)morpholine (CAS No. 1213373-02-4)
(S)-3-(Pyridin-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1213373-02-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This chiral morpholine derivative features a pyridine moiety at the 2-position, making it a versatile scaffold for the development of novel bioactive molecules. The compound's stereochemical configuration, specifically the (S) enantiomer, plays a crucial role in its pharmacological properties and potential therapeutic applications.
The synthesis and characterization of (S)-3-(Pyridin-2-yl)morpholine have been extensively studied due to its potential in drug discovery. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, while the morpholine backbone provides favorable pharmacokinetic properties. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this enantiomerically pure compound.
In recent years, researchers have explored the pharmacological profile of (S)-3-(Pyridin-2-yl)morpholine in various therapeutic contexts. Studies have indicated its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The compound's ability to interact with serotonin and dopamine receptors has been of particular interest, suggesting its utility in developing treatments for conditions such as depression and neurodegenerative diseases.
Moreover, the structural features of (S)-3-(Pyridin-2-yl)morpholine make it an attractive candidate for further derivatization and optimization. By modifying the pyridine or morpholine moieties, chemists can fine-tune the compound's biological activity and selectivity. This flexibility has led to several innovative drug candidates entering preclinical development pipelines.
One notable area of research involves the use of (S)-3-(Pyridin-2-yl)morpholine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The pyridine ring in this compound can be functionalized to create potent inhibitors that target specific kinases, offering promising therapeutic strategies.
The pharmacokinetic properties of (S)-3-(Pyridin-2-yl)morpholine have also been thoroughly investigated. Its favorable solubility profile and metabolic stability make it an excellent candidate for oral administration. Preclinical studies have demonstrated that this compound can be efficiently absorbed and distributed throughout the body, leading to sustained therapeutic levels.
In conclusion, (S)-3-(Pyridin-2-yl)morpholine (CAS No. 1213373-02-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical configuration make it a valuable scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of CNS disorders and cancer. As synthetic methodologies advance, the accessibility and scalability of high-quality (S)-3-(Pyridin-2-yl)morpholine will further enhance its utility in drug discovery efforts.
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